Ethyl 3-(4-hydroxyphenyl)isoxazole-5-carboxylate

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: ethyl 3-(4-hydroxyphenyl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C12H11NO4/c1-2-16-12(15)11-7-10(13-17-11)8-3-5-9(14)6-4-8/h3-7,14H,2H2,1H3
• InChI Key: GVUKEGGPRHXHKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NO1)C2=CC=C(C=C2)O

Description

Ethyl 3-(4-hydroxyphenyl)isoxazole-5-carboxylate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate (1 g, 4.04 mmol, prepared according to literature method Tet. Lett 2009, 50(27), 3948-3951) in 8 mL DCM, Boron tribromide 1 M solution in DCM (8.0 mL, 8.08 mmol) was added dropwise at −78° C. After complete addition reaction mixture was allowed to warm slowly and further stirred for 16 hrs at RT. After completion of the reaction, solvent was removed under reduced pressure. The reaction mixture was diluted with ice cold water (20 mL) and extracted with ethyl acetate (3×50 mL). The combined organic layer was washed with water, brine and dried over sodium sulfate, filtered and concentrated under reduced pressure to get ethyl 3-(4-hydroxyphenyl)isoxazole-5-carboxylate (0.7 g).

Synthesis routes and methods II

Procedure details

3-(4-Methoxy-phenyl)-isoxazole-5-carboxylic acid ethyl ester (available from ChemDiv Inc., 6605 Nancy Ridge Dr, San Diego, Calif., 92121, USA; 15 g, 60.1 mmol) was taken up in CH2Cl2 (30 mL) and 1 M BBr3 (400 mL, 400 mmol) was added. The reaction mixture was stirred at room temperature overnight. The mixture was added to a beaker of ice-water and the solid was collected by filtration. The solid was taken up in EtOAc and the solution was washed with water to remove most of the undesired carboxylic acid side product. Yield: 1.9 g (14%).